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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated n-hexane (n-hexane-d14). It is intended to be a valuable resource for researchers,

scientists, and professionals in drug development who utilize deuterated compounds in their

work. This document summarizes key quantitative data, outlines general experimental

protocols for property determination, and visualizes common analytical workflows.

Introduction to Deuterated n-Hexane
Deuterated n-hexane, with the chemical formula C₆D₁₄, is an isotopologue of n-hexane where

all 14 hydrogen atoms have been replaced by deuterium, the heavy isotope of hydrogen.[1]

This substitution imparts unique properties that make it a valuable tool in various scientific

applications. It is commonly used as a solvent in laboratory experiments, particularly in Nuclear

Magnetic Resonance (NMR) spectroscopy, and as a reference standard in analytical chemistry.

[1][2] Its use in drug metabolism and pharmacokinetic studies is also significant, where the

kinetic isotope effect can be leveraged to understand metabolic pathways.

Core Physical Properties
The physical properties of deuterated n-hexane are similar but distinct from its non-deuterated

counterpart due to the increased mass of deuterium. The following tables summarize the key

physical properties of n-hexane-d14, with values for standard n-hexane provided for

comparison.
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Table 1: General and Molar Properties

Property
Deuterated n-Hexane (n-
Hexane-d14)

n-Hexane (Proteo)

Molecular Formula C₆D₁₄[1] C₆H₁₄[3]

CAS Number 21666-38-6[1] 110-54-3[4]

Molecular Weight 100.26 g/mol [5][6] 86.18 g/mol [4]

Appearance Colorless liquid[1] Colorless liquid[3]

Isotopic Purity ≥99 atom % D[7] N/A

Table 2: Thermal and Density Properties

Property
Deuterated n-Hexane (n-
Hexane-d14)

n-Hexane (Proteo)

Boiling Point 69 °C[1] 69 °C[3]

Melting Point -95 °C[7] -95 °C[8]

Density 0.767 g/mL at 25 °C[9] 0.659 g/mL at 25 °C

Vapor Density ~3 (vs air)[1] ~3 (vs air)

Vapor Pressure 132 mmHg at 20 °C[7]
17.60 kPa (132 mmHg) at 20.0

°C[3]

Table 3: Optical and Solubility Properties

Property
Deuterated n-Hexane (n-
Hexane-d14)

n-Hexane (Proteo)

Refractive Index n20/D 1.3718[9] n20/D 1.375[10]

Solubility in Water 0.0095 g/L[1] 9.5 mg/L (0.0095 g/L)[3]
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Experimental Protocols
While specific experimental reports detailing the determination of each physical property for n-

hexane-d14 are not readily available in consolidated form, the methodologies follow standard

practices for organic compounds.

Determination of Physical Properties
The physical constants presented are typically determined using well-established laboratory

techniques.
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General Workflow for Physical Property Determination

Pure n-Hexane-d14 Sample

Verify Isotopic & Chemical Purity (GC-MS, NMR)

Select Standard Method (e.g., ASTM, ISO)

Calibrate Apparatus (e.g., Refractometer, Densitometer, Thermometer)

Perform Measurement under Controlled Conditions (T, P)

Record & Analyze Data

Report Value with Uncertainty

Click to download full resolution via product page

Caption: General workflow for determining physical properties of a compound.

Boiling Point: Determined by distillation at atmospheric pressure, measuring the temperature

at which the liquid and vapor phases are in equilibrium.
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Melting Point: Measured using a melting point apparatus where the sample is slowly heated,

and the temperature range from the first appearance of liquid to complete liquefaction is

recorded.[11]

Density: Typically measured using a pycnometer or a digital density meter, which determines

the mass of a known volume of the liquid at a specific temperature.

Refractive Index: Measured with a refractometer, which quantifies the extent to which light is

bent when it passes through the liquid sample.[8]

Isotopic Purity and Structural Confirmation
The isotopic purity and structural integrity of deuterated n-hexane are critical and are primarily

confirmed using NMR and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to quantify any residual

proteo-impurities. The absence or significant reduction of proton signals confirms high

deuteration.[12] ²H (Deuterium) NMR can be used to confirm the presence and location of

deuterium atoms.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

deuterated compound. A "mass shift" of +14 is observed for C₆D₁₄ (100 amu) compared to

C₆H₁₄ (86 amu).[7] The fragmentation pattern can also be analyzed to confirm the structure.

[13][14][15] Electrospray ionization high-resolution mass spectrometry (ESI-HRMS) is a rapid

and sensitive method for characterizing isotopic purity.[16]

Applications and Experimental Workflows
The primary application of deuterated n-hexane in research is as an NMR solvent and as an

internal standard or analyte in mass spectrometry.

Workflow: NMR Analysis Using Deuterated n-Hexane
Deuterated solvents are essential in NMR to avoid large solvent signals that would otherwise

obscure the signals from the analyte.[2]
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Workflow for NMR Sample Analysis

Prepare Analyte

Dissolve Analyte in n-Hexane-d14
in NMR Tube

Select Deuterated Solvent
(n-Hexane-d14)

Place Sample in NMR Spectrometer

Lock on Deuterium Signal

Acquire Spectrum (¹H, ¹³C, etc.)

Process Data (Fourier Transform, Phasing, Baseline Correction)

Analyze Spectrum & Identify Signals

Click to download full resolution via product page

Caption: A typical experimental workflow for NMR analysis using a deuterated solvent.
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Workflow: Mass Spectrometry for Isotopic Enrichment
Confirmation
Mass spectrometry is the definitive technique for confirming the successful incorporation of

deuterium into a molecule by measuring its mass-to-charge ratio.

Workflow for Isotopic Enrichment Analysis by MS

Prepare Dilute Sample of
Deuterated Compound

Introduce Sample into MS
(e.g., GC-MS, ESI)

Separate Ions by m/z

Detect Ions

Generate Mass Spectrum

Analyze Spectrum for Parent Ion (M+14)
and Fragmentation

Calculate Isotopic Purity
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Click to download full resolution via product page

Caption: Workflow for confirming the isotopic purity of a deuterated compound via MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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